Cas no 52231-28-4 (4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure
52231-28-4 structure
Product Name:4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:52231-28-4
MF:C5H7N3S
MW:141.194178819656
CID:378214
PubChem ID:2063958
Update Time:2025-04-19

4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-propen-1-yl)-
    • 4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 4-(2-Propenyl)-4H-1,2,4-triazole-3-thiol
    • 4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-Allyl-3-mercapto-4H-1,2,4-triazole
    • 4-Allyl-4H-[1,2,4]triazole-3-thiol
    • 4H-1,2,4-Triazole-3-thiol, 4-(2-propenyl)-
    • T5NN DNJ CSH D2U1 [WLN]
    • AKOS015866852
    • SCHEMBL7205591
    • MLS000517079
    • HMS2682P15
    • 4-prop-2-enyl-1H-1,2,4-triazole-5-thione 4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • SMR000343284
    • AKOS005616948
    • 52231-28-4
    • CHEMBL1540187
    • 4-allyl-1,2,4-triazole-3-thione
    • Z56926668
    • CCA23128
    • SCHEMBL8429505
    • HMS1783I21
    • DTXSID90366384
    • SCHEMBL18338937
    • EN300-06549
    • Inchi: 1S/C5H7N3S/c1-2-3-8-4-6-7-5(8)9/h2,4H,1,3H2,(H,7,9)
    • InChI Key: YOJMCUNJVJCMGP-UHFFFAOYSA-N
    • SMILES: S=C1NN=CN1CC=C

Computed Properties

  • Exact Mass: 141.03621
  • Monoisotopic Mass: 141.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 27.63

4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P769008-50mg
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
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$ 50.00 2022-06-03
TRC
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TRC
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4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
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$ 320.00 2022-06-03
Enamine
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$42.0 2023-10-28
Enamine
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Enamine
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Enamine
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Enamine
EN300-06549-1.0g
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Enamine
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